3-benzyl-5-propyl-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 3-benzyl-5-propyl-6H-triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C14H15N5O/c1-2-6-11-15-13-12(14(20)16-11)17-18-19(13)9-10-7-4-3-5-8-10/h3-5,7-8H,2,6,9H2,1H3,(H,15,16,20)
• InChI Key: FXSGFGQPWZSMRU-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(C(=O)N1)N=NN2CC3=CC=CC=C3
• Molecular Formula: C14H15N5O
• Molecular Weight: 269.30 g/mol

Description

3-benzyl-5-propyl-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is a member of the triazolopyrimidine family, which has been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 3-benzyl-5-propyl-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one is not fully understood, but it has been proposed to act on various cellular pathways. One proposed mechanism is the inhibition of DNA synthesis, which can lead to cell death in cancer cells. Another proposed mechanism is the inhibition of protein synthesis, which can prevent the replication of viruses.
Biochemical and Physiological Effects:
3-benzyl-5-propyl-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one has been found to exhibit several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and viruses. It has also been found to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-benzyl-5-propyl-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one in lab experiments is its relatively simple synthesis method. Additionally, this compound has been found to exhibit a wide range of biological activities, making it a versatile tool in scientific research. However, one limitation of using this compound is its potential toxicity, which may require careful handling and monitoring in lab experiments.

Future Directions

There are several future directions for the scientific research of 3-benzyl-5-propyl-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one. One potential direction is the investigation of its potential therapeutic applications in the treatment of cancer, infectious diseases, and neurological disorders. Another direction is the study of its mechanism of action and cellular pathways, which may provide insight into its biological activities. Additionally, further research is needed to determine the safety and toxicity of this compound, particularly in vivo studies.

Synthesis Methods

The synthesis of 3-benzyl-5-propyl-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one involves the reaction of 3-amino-1,2,4-triazole with ethyl acetoacetate in the presence of sodium ethoxide. The resulting product is then reacted with benzyl bromide and propylamine to yield the final compound. The synthesis of this compound has been reported in several research articles, and it has been found to be a relatively simple and efficient process.

Scientific Research Applications

3-benzyl-5-propyl-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one has been found to exhibit a wide range of biological activities, making it a promising candidate for therapeutic applications. Several research studies have investigated the potential of this compound in the treatment of various diseases, including cancer, infectious diseases, and neurological disorders.